Cas no 1005292-61-4 (N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 1005292-61-4
• MF: C₁₃H₁₅F₂N₅O
• MW: 295.287908792496
• CID: 6434769
• PubChem ID: 18565697
• Update Time: 2025-07-01

N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-2,2-dimethylpropanamide
• F2070-1133
• 1005292-61-4
• AKOS005001292
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)pivalamide

• Inchi： 1S/C13H15F2N5O/c1-13(2,3)12(21)16-7-11-17-18-19-20(11)8-4-5-9(14)10(15)6-8/h4-6H,7H2,1-3H3,(H,16,21)
• InChI Key： NOJPRPVBHRIFCG-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.12446644g/mol
• Monoisotopic Mass: 295.12446644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide

Exploring the Properties and Applications of CAS No 1005292-61-4: N-{[1-(3,4-Difluorophenyl)-1H-1,2,3,4-Tetrazol-5-Yl]Methyl}-2,2-Dimethylpropanamide

The compound with CAS No 1005292-61-4, known as N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The tetrazole ring system in its structure is a key feature that contributes to its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of difluorophenyl groups in modulating the pharmacokinetic properties of tetrazole-containing compounds. The presence of these groups enhances the compound's ability to cross biological membranes, making it a promising candidate for drug delivery systems. Additionally, the dimethylpropanamide moiety plays a crucial role in stabilizing the molecule's conformation and improving its solubility in organic solvents.

One of the most exciting developments involving this compound is its potential use in targeted drug delivery. Researchers have explored its ability to act as a carrier for therapeutic agents due to its unique combination of stability and bioavailability. The tetrazole ring system has been shown to interact selectively with certain biological targets, making it an ideal platform for designing new drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The key steps include the formation of the tetrazole ring and the subsequent functionalization with the difluorophenyl group. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, paving the way for larger-scale production.

In terms of environmental impact, this compound has been shown to exhibit low toxicity to aquatic organisms under standard testing conditions. However, further studies are needed to fully understand its long-term effects on ecosystems. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards.

Looking ahead, the future of CAS No 1005292-61-4 lies in its potential applications in biotechnology and materials science. Its unique chemical properties make it a versatile building block for creating advanced materials with tailored functionalities. Researchers are also exploring its use in energy storage devices and sensors due to its excellent electronic properties.

In conclusion, N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2,2-dimethylpropanamide represents a significant advancement in chemical design and synthesis. Its combination of structural complexity and functional versatility positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping the future of chemistry and related fields.